Cas no 36412-08-5 ((3Z)-1-Phenylquinoline-2,3,4(1H)-trione 3-oxime)

• Product Name: (3Z)-1-Phenylquinoline-2,3,4(1H)-trione 3-oxime
• CAS No: 36412-08-5
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• MDL: MFCD07065507
• CID: 3950828
• PubChem ID: 135496906
• Update Time: 2025-06-08

(3Z)-1-Phenylquinoline-2,3,4(1H)-trione 3-oxime Chemical and Physical Properties

Names and Identifiers

• 2,3,4(1H)-Quinolinetrione, 1-phenyl-, 3-oxime
• (3Z)-1-phenylquinoline-2,3,4(1H)-trione 3-oxime
• (3Z)-3-hydroximino-1-phenyl-quinoline-2,4-quinone
• (3Z)-3-hydroxyimino-1-phenyl-quinoline-2,4-dione
• (3Z)-3-hydroxyimino-1-phenylquinoline-2,4-dione
• (Z)-3-(hydroxyimino)-1-phenylquinoline-2,4(1H,3H)-dione
• 4-Hydroxy-3-nitroso-1-phenyl-1H-quinolin-2-one
• 3-(Hydroxyimino)-1-phenylquinoline-2,4(1H,3H)-dione
• 2,3,4(1H)-quinolinetrione, 1-phenyl-, 3-oxime, (3Z)-
• H34600
• ALBB-024484
• 4-hydroxy-3-nitroso-1-phenylquinolin-2-one
• SCHEMBL9589536
• 36412-08-5
• CS-0357511
• AKOS003349359
• LS-08016
• AKOS000567645
• (3Z)-3-(hydroxyimino)-1-phenyl-1,2,3,4-tetrahydroquinoline-2,4-dione
• MFCD07065507
• SCHEMBL9589537
• (3Z)-1-Phenylquinoline-2,3,4(1H)-trione 3-oxime

• MDL： MFCD07065507
• Inchi： 1S/C15H10N2O3/c18-14-11-8-4-5-9-12(11)17(15(19)13(14)16-20)10-6-2-1-3-7-10/h1-9,20H
• InChI Key： DSBMNPHSFGOIFG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(=O)C(=NO)C1=O

Computed Properties

• Exact Mass: 266.06914219Da
• Monoisotopic Mass: 266.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 488.8±28.0 °C at 760 mmHg
• Flash Point: 249.4±24.0 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(3Z)-1-Phenylquinoline-2,3,4(1H)-trione 3-oxime Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on (3Z)-1-Phenylquinoline-2,3,4(1H)-trione 3-oxime

Compound CAS No 36412-08-5: 2,3,4(1H)-Quinolinetrione, 1-phenyl-, 3-oxime

CAS No 36412-08-5, also known as 2,3,4(1H)-Quinolinetrione, 1-phenyl-, 3-oxime, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its ability to participate in complex chemical reactions under specific conditions.

The molecular structure of CAS No 36412-08-5 is characterized by a quinolinetrione framework with a phenyl group attached at the 1-position and an oxime group at the 3-position. This configuration imparts the compound with distinct electronic properties and reactivity patterns. Researchers have explored its potential as a building block for constructing functional materials, such as sensors and catalysts, due to its ability to form stable complexes with metal ions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 36412-08-5. One notable method involves the condensation of quinolinetrione derivatives with appropriate phenyl-containing reagents under controlled conditions. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of chemical reactivity, CAS No 36412-08-5 exhibits remarkable stability under ambient conditions but can undergo specific transformations when exposed to certain stimuli, such as light or heat. Its oxime group plays a crucial role in these reactions, enabling it to act as a nucleophile or participate in enamine formation processes. These properties have been leveraged in the development of new drug delivery systems and bioactive molecules.

The application of CAS No 36412-08-5 extends beyond traditional chemistry into interdisciplinary fields such as nanotechnology and biotechnology. For instance, it has been used as a precursor for synthesizing metal-organic frameworks (MOFs) with tailored porosity and functionality. These MOFs have shown promise in gas storage, catalysis, and sensing applications.

Furthermore, recent studies have explored the use of CAS No 36412-08-5 in the context of green chemistry principles. By incorporating this compound into eco-friendly chemical processes, researchers aim to reduce waste generation and enhance sustainability in industrial applications.

In conclusion, CAS No 36412-08-5, or 2,3,4(1H)-Quinolinetrione, 1-phenyl-, 3-oxime, represents a versatile compound with vast potential across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.